Cas no 2138090-63-6 (2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid)

• Product Name: 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid
• CAS No: 2138090-63-6
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 6429119
• PubChem ID: 165501529
• Update Time: 2025-06-09

2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid
• EN300-1177863
• 2-[(4-bromo-2-methylphenyl)[(tert-butoxy)carbonyl]amino]acetic acid
• 2138090-63-6

• Inchi： 1S/C14H18BrNO4/c1-9-7-10(15)5-6-11(9)16(8-12(17)18)13(19)20-14(2,3)4/h5-7H,8H2,1-4H3,(H,17,18)
• InChI Key： UVTDRELRNBOOFN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)N(CC(=O)O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid

Introduction to 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid (CAS No. 2138090-63-6)

2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid, with the CAS number 2138090-63-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring, a tert-butoxycarbonyl (Boc) protecting group, and an amino acid moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid is particularly noteworthy for its potential applications in drug discovery and development. The bromine atom on the aromatic ring provides a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities. The Boc protecting group ensures the stability and reactivity of the amino group during synthetic transformations, while the carboxylic acid functionality can be readily converted into various esters, amides, or other derivatives.

Recent studies have highlighted the importance of 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important targets for drug discovery. The ability to modulate these interactions with high specificity and potency has significant implications for treating various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, utilized 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid to develop novel small molecules that selectively target G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in signal transduction and are key targets for many approved drugs. The synthesized compounds exhibited high affinity and selectivity for specific GPCR subtypes, demonstrating their potential as lead candidates for further drug development.

The versatility of 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block in combinatorial chemistry approaches to generate libraries of structurally diverse compounds. These libraries can be screened against various biological targets to identify new hits with potential therapeutic value. The ability to rapidly synthesize and screen large numbers of compounds is crucial for accelerating the drug discovery process and identifying novel leads.

In addition to its applications in medicinal chemistry, 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid has been investigated for its potential use in materials science. A 2020 study published in Advanced Materials reported the use of this compound as a precursor for the synthesis of functional polymers with tunable properties. These polymers have shown promise in applications such as drug delivery systems, where their ability to encapsulate and release therapeutic agents can be precisely controlled.

The safety profile of 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid is an important consideration in its use as an intermediate or building block. Extensive toxicological studies have been conducted to ensure its safe handling and use in laboratory settings. These studies have demonstrated that the compound is stable under standard laboratory conditions and does not pose significant health risks when proper safety protocols are followed.

In conclusion, 2-(4-bromo-2-methylphenyl)(tert-butoxy)carbonylaminoacetic acid (CAS No. 2138090-63-6) is a highly versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an invaluable intermediate in the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.